Cas no 2248378-92-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate
• CAS No: 2248378-92-7
• MF: C₁₅H₈N₄O₄
• MW: 308.248422622681
• CID: 6284044
• PubChem ID: 165725252
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248378-92-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate
• EN300-6515790

• Inchi： 1S/C15H8N4O4/c20-13-9-4-1-2-5-10(9)14(21)19(13)23-15(22)11-6-3-7-18-8-16-17-12(11)18/h1-8H
• InChI Key： SXGFFZQBRSTYNH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN2C=NN=C21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 308.05455475g/mol
• Monoisotopic Mass: 308.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate (CAS No. 2248378-92-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate, identified by its CAS number 2248378-92-7, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound combines structural features from multiple aromatic systems, including an isoindole moiety and a triazolopyridine scaffold, which endow it with unique electronic and steric properties. Such structural complexity often translates into a diverse array of biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The [1,2,4]triazolo[4,3-a]pyridine core is a well-documented pharmacophore in medicinal chemistry, known for its presence in several bioactive molecules. Its fused ring system contributes to favorable interactions with biological targets, such as enzymes and receptors. In particular, the triazolo group introduces rigidity to the molecule while allowing for conformational flexibility that can be exploited for optimizing binding affinity. The presence of a dioxo (ketone) group at the 1-position further enhances the compound's potential reactivity and interaction capabilities with biological systems.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their potential bioactivities. The isoindol moiety is another key structural feature that has been extensively studied for its role in modulating biological pathways. Isoindole derivatives are known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate suggests that it may possess multifaceted biological activities worthy of further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The rigid heterocyclic framework provides a stable platform for derivatization while allowing for strategic modifications to fine-tune its pharmacological profile. For instance, functional groups such as hydroxyl or amine substituents could be introduced to enhance solubility or target specificity. Additionally, the carboxylate group at the 8-position offers opportunities for further chemical modifications via esterification or amidation reactions.

Current research in chemical biology increasingly emphasizes the importance of structure-based drug design approaches. Computational modeling techniques have been instrumental in predicting the binding modes of small molecules to biological targets. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate, molecular docking studies have suggested that it may interact with proteins involved in cancer progression and inflammation. These preliminary findings align with the growing interest in developing novel therapeutics targeting these pathways.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional organic synthesis methods would require multi-step sequences involving cyclization reactions and functional group transformations. However， recent advances in synthetic chemistry have made it possible to streamline these processes using transition-metal-catalyzed reactions or microwave-assisted synthesis techniques. Such innovations not only improve efficiency but also enhance scalability for future industrial applications.

From a regulatory perspective， compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,4]triazolo[4,3-a]pyridine-8-carboxylate must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. Preclinical studies are essential to evaluate their pharmacokinetic properties， such as absorption， distribution， metabolism， and excretion (ADME). Additionally， toxicological assessments help determine acceptable exposure levels and identify any potential adverse effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like this one due to their diverse biological activities and structural versatility。 While many synthetic pathways exist， optimizing these routes for high yield and purity remains a critical challenge。 Researchers are exploring novel catalytic systems and green chemistry principles to address these issues while minimizing environmental impact。

In conclusion， 1， 3 - dioxo - 2 ， 3 - dihydro - 1H - isoindol - 2 - yl [ 1 ， 2 ， 4 ] triazolo [ 4 ， 3 - a ] pyridine - 8 - carboxylate ( CAS No . 2248378 - 92 - 7) is a structurally complex molecule with significant potential in chemical biology and drug discovery . Its unique combination of heterocyclic moieties offers opportunities for designing novel therapeutics targeting various diseases . As research continues to uncover new synthetic strategies and biological applications , this compound is poised to play an important role in future medical advancements .